Cas no 51301-86-1 (2-((Tert-Butoxycarbonyl)amino)-3-(4-chlorophenyl)propanoic acid)

• Product Name: 2-((Tert-Butoxycarbonyl)amino)-3-(4-chlorophenyl)propanoic acid
• CAS No: 51301-86-1
• MF: C₁₄H₁₈ClNO₄
• MW: 299.750023365021
• MDL: MFCD02081080
• CID: 935145
• PubChem ID: 4164897
• Update Time: 2025-06-12

2-((Tert-Butoxycarbonyl)amino)-3-(4-chlorophenyl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-((tert-Butoxycarbonyl)amino)-3-(4-chlorophenyl)propanoic acid
• 2-TERT-BUTOXYCARBONYLAMINO-3-(4-CHLORO-PHENYL)-PROPIONIC ACID
• 3-(4-chlorophenyl)-2-[(2-methylpropan-2-yl)oxycarbonylamino]propanoic acid
• Boc-DL-4-chlorophenylalanine
• DL-Phenylalanine, 4-chloro-N-[(1,1-dimethylethoxy)carbonyl]-
• N-(tert-Butoxycarbonyl)-4-chlorophenylalanine
• BETBOAZCLSJOBQ-UHFFFAOYSA-N
• 7130AB
• 3-(4-chlorophenyl)-2-[(2-methylpropan-2-yl)oxycarbonylamino]pro
• 2-((Tert-Butoxycarbonyl)amino)-3-(4-chlorophenyl)propanoic acid

• MDL： MFCD02081080
• Inchi： 1S/C14H18ClNO4/c1-14(2,3)20-13(19)16-11(12(17)18)8-9-4-6-10(15)7-5-9/h4-7,11H,8H2,1-3H3,(H,16,19)(H,17,18)
• InChI Key： BETBOAZCLSJOBQ-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)CC(C(=O)O)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 299.09200
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 346
• XLogP3: 2.4
• Topological Polar Surface Area: 75.6

Experimental Properties

• Density: 1.245±0.06 g/cm3 (20 ºC 760 Torr),
• Solubility: Very slightly soluble (0.23 g/l) (25 º C),
• PSA: 75.63000
• LogP: 3.25130

Additional information on 2-((Tert-Butoxycarbonyl)amino)-3-(4-chlorophenyl)propanoic acid

Introduction to 2-((Tert-Butoxycarbonyl)amino)-3-(4-chlorophenyl)propanoic acid (CAS No. 51301-86-1)

2-((Tert-Butoxycarbonyl)amino)-3-(4-chlorophenyl)propanoic acid, also known by its CAS number 51301-86-1, is a versatile compound with significant applications in the fields of medicinal chemistry and pharmaceutical research. This amino acid derivative is characterized by its unique structural features, including a tert-butoxycarbonyl (Boc) protecting group and a 4-chlorophenyl substituent, which confer it with valuable properties for various biochemical and therapeutic purposes.

The tert-butoxycarbonyl (Boc) protecting group is a widely used reagent in organic synthesis, particularly in the preparation of peptides and amino acids. It effectively blocks the amino functionality, allowing for selective reactions at other sites of the molecule. The presence of the Boc group in 2-((Tert-Butoxycarbonyl)amino)-3-(4-chlorophenyl)propanoic acid makes it an ideal intermediate for the synthesis of complex peptides and proteins, where controlled deprotection and coupling reactions are crucial.

The 4-chlorophenyl substituent in 2-((Tert-Butoxycarbonyl)amino)-3-(4-chlorophenyl)propanoic acid imparts additional chemical diversity and biological activity. Chlorinated aromatic compounds are known for their ability to interact with specific protein targets, making them valuable scaffolds in drug discovery. Recent studies have shown that compounds with similar structures exhibit potent activity against various enzymes and receptors, highlighting their potential as lead compounds for therapeutic development.

In the context of medicinal chemistry, 2-((Tert-Butoxycarbonyl)amino)-3-(4-chlorophenyl)propanoic acid has been extensively studied for its role in the development of novel drugs. One notable application is in the design of inhibitors for proteases, which are key enzymes involved in many physiological processes and diseases. For example, a recent study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound showed high selectivity and potency against specific proteases implicated in cancer progression and neurodegenerative disorders.

Beyond its use as a building block for drug discovery, 2-((Tert-Butoxycarbonyl)amino)-3-(4-chlorophenyl)propanoic acid has also found applications in the study of protein-protein interactions. The ability to selectively modify amino acids with functional groups like the Boc protecting group allows researchers to probe the structural and functional aspects of protein complexes. This is particularly important in understanding the mechanisms of signal transduction pathways and developing targeted therapies.

The synthesis of 2-((Tert-Butoxycarbonyl)amino)-3-(4-chlorophenyl)propanoic acid typically involves multi-step procedures that ensure high purity and yield. Common synthetic routes include the protection of the amino group with Boc reagents, followed by coupling reactions with appropriate chlorinated phenyl derivatives. Advances in synthetic methodologies have led to more efficient and scalable processes, making this compound more accessible for large-scale research and industrial applications.

In addition to its synthetic utility, 2-((Tert-Butoxycarbonyl)amino)-3-(4-chlorophenyl)propanoic acid has been evaluated for its pharmacological properties. Preclinical studies have shown that this compound exhibits favorable pharmacokinetic profiles, including good solubility, stability, and bioavailability. These characteristics are essential for ensuring that potential drug candidates can effectively reach their intended targets within the body.

The safety profile of 2-((Tert-Butoxycarbonyl)amino)-3-(4-chlorophenyl)propanoic acid has also been investigated. Toxicity studies have demonstrated that this compound is well-tolerated at therapeutic concentrations, with minimal adverse effects observed in animal models. These findings support its further development as a lead compound for clinical trials.

In conclusion, 2-((Tert-Butoxycarbonyl)amino)-3-(4-chlorophenyl)propanoic acid (CAS No. 51301-86-1) is a valuable compound with a wide range of applications in medicinal chemistry and pharmaceutical research. Its unique structural features make it an excellent intermediate for peptide synthesis and a promising scaffold for drug discovery. Ongoing research continues to uncover new opportunities for this compound, further solidifying its importance in the scientific community.